2,6-Dichloro-4-isocyanatopyridine
Overview
Description
2,6-Dichloro-4-isocyanatopyridine is a chemical compound that is part of a broader class of isocyanates, which are known for their reactivity and utility in the synthesis of various organic compounds, including polymers and pharmaceuticals. While the provided papers do not directly discuss 2,6-Dichloro-4-isocyanatopyridine, they do provide insights into the behavior of similar compounds and their derivatives, which can be extrapolated to understand the properties and reactivity of 2,6-Dichloro-4-isocyanatopyridine.
Synthesis Analysis
The synthesis of related isocyanate compounds can be achieved through several methods, including the Weinstock modification of the Curtius rearrangement, as seen in the synthesis of 4-aryl-2,6-bis(4-isocyanatophenyl)pyridines . This method involves the rearrangement of corresponding diacids to produce diisocyanates, which are key intermediates in the production of polyureas. Although the synthesis of 2,6-Dichloro-4-isocyanatopyridine is not explicitly described, similar synthetic strategies could potentially be applied to its production.
Molecular Structure Analysis
The molecular structure of compounds closely related to 2,6-Dichloro-4-isocyanatopyridine can be determined using techniques such as X-ray diffraction, as demonstrated by the analysis of the crystal and molecular structure of 6-phenyl-2,3-dihydro-6aH-imidazo[1,2-a]pyrido[1,2-c][1,3,5]triazin-5(6H)-one . These structural analyses are crucial for understanding the molecular geometry and potential reactive sites of the compound.
Chemical Reactions Analysis
Isocyanate compounds are known to participate in a variety of chemical reactions. For instance, the reaction of 5-substituted 4,6-dichloro-2-aminopyrimidines with oxalyl chloride yields 2-isocyanatopyrimidines . Similarly, 2,6-Dichloro-4-isocyanatopyridine could undergo reactions with nucleophiles, such as amines or alcohols, to form ureas or carbamates, respectively. The reactivity of isocyanates is a key aspect of their utility in chemical synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of isocyanate compounds can be inferred from related compounds. For example, the solubility behavior, viscosity, and thermal properties of polyureas derived from diisocyanates have been characterized, indicating high molecular weight and inherent viscosity . These properties are important for the practical application of materials derived from isocyanates, including 2,6-Dichloro-4-isocyanatopyridine.
Scientific Research Applications
Chemical Synthesis and Functionalization
2,6-Dichloro-4-isocyanatopyridine and its derivatives are primarily used in chemical synthesis and functionalization. For example, the reaction of 5-substituted 4,6-dichloro-2-aminopyrimidines with oxalyl chloride yields 2-isocyanatopyrimidines, a process that is critical in creating complex chemical structures (Boldyrev et al., 1977). Moreover, strategies for selective functionalization of dichloropyridines, including 2,6-dichloro-4-isocyanatopyridine, are significant for precise molecular modifications (Marzi et al., 2001).
Catalysis and Polymer Synthesis
Compounds derived from 2,6-dichloro-4-isocyanatopyridine are used in catalysis and polymer synthesis. For instance, pyridine-containing diisocyanates, synthesized from 2,6-dichloro-4-isocyanatopyridine, are used for creating polyureas, demonstrating its application in polymer chemistry (Tamami & Koohmareh, 2007).
Complex Chemistry and Biological Sensing
2,6-Dichloro-4-isocyanatopyridine derivatives are also used in complex chemistry and biological sensing. For example, derivatives of 2,6-di(pyrazol-1-yl)pyridine, closely related to 2,6-dichloro-4-isocyanatopyridine, have been used as ligands in luminescent lanthanide compounds for biological sensing (Halcrow, 2005).
Optical Properties and Sensing Applications
The optical properties of 2,6-dichloro-4-isocyanatopyridine derivatives have been extensively studied, with applications in colorimetric and luminescent pH sensors. These properties are significantly influenced by solvent polarity and hydrogen bonding parameters, highlighting their potential in sensing applications (Hadad et al., 2011).
Safety and Hazards
2,6-Dichloro-4-isocyanatopyridine is considered hazardous. It may cause skin irritation, serious eye irritation, and an allergic skin reaction. It is toxic if inhaled and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may cause respiratory irritation and is harmful if swallowed or in contact with skin .
properties
IUPAC Name |
2,6-dichloro-4-isocyanatopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2N2O/c7-5-1-4(9-3-11)2-6(8)10-5/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCDFIQXUCLQQHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Cl)Cl)N=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20381828 |
Source
|
| Record name | 2,6-dichloro-4-isocyanatopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20381828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4-isocyanatopyridine | |
CAS RN |
159178-03-7 |
Source
|
| Record name | 2,6-dichloro-4-isocyanatopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20381828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dichloro-4-isocyanatopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1H-Thieno[2,3-b][1,4]oxazin-2(3H)-one](/img/structure/B134423.png)
